molecular formula C18H35FeO3+2 B233651 12-Hydroxyoctadecanoate;iron(3+) CAS No. 145401-57-6

12-Hydroxyoctadecanoate;iron(3+)

Cat. No.: B233651
CAS No.: 145401-57-6
M. Wt: 355.3 g/mol
InChI Key: LMJGAJMSWWYLRO-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

12-Hydroxyoctadecanoate;iron(3+) is the iron(III) salt of 12-hydroxystearic acid (C18H36O3). The compound is characterized by a hydroxyl group at the 12th carbon of the octadecanoate chain, which facilitates metal coordination.

Properties

CAS No.

145401-57-6

Molecular Formula

C18H35FeO3+2

Molecular Weight

355.3 g/mol

IUPAC Name

12-hydroxyoctadecanoate;iron(3+)

InChI

InChI=1S/C18H36O3.Fe/c1-2-3-4-11-14-17(19)15-12-9-7-5-6-8-10-13-16-18(20)21;/h17,19H,2-16H2,1H3,(H,20,21);/q;+3/p-1

InChI Key

LMJGAJMSWWYLRO-UHFFFAOYSA-M

SMILES

CCCCCCC(CCCCCCCCCCC(=O)[O-])O.[Fe+3]

Canonical SMILES

CCCCCCC(CCCCCCCCCCC(=O)[O-])O.[Fe+3]

Origin of Product

United States

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares key parameters of 12-Hydroxyoctadecanoate;iron(3+) with its lithium, sodium, and calcium counterparts:

Compound Molecular Formula Molecular Weight (g/mol) Solubility Melting Point/Stability
12-Hydroxyoctadecanoate;iron(3+) Fe(C18H35O3)3 ~967.5 (calculated) Insoluble in water; soluble in organic solvents High thermal stability (inferred)
Lithium 12-hydroxystearate C18H35O3Li 306.3 Soluble in oils, greases Stable up to 200°C
Sodium 12-hydroxyoctadecanoate C18H35O3Na 322.4 Water-soluble (hygroscopic) Decomposes above 150°C
Calcium 12-hydroxyoctadecanoate C36H70CaO6 639.0 Insoluble in water High melting point (~100°C)

Key Observations :

  • Charge and Solubility: The trivalent Fe<sup>3+</sup> ion reduces water solubility compared to monovalent Li<sup>+</sup> or Na<sup>+</sup> salts, making it more suitable for non-aqueous applications like high-temperature lubricants. Divalent Ca<sup>2+</sup> salts exhibit intermediate behavior .
  • Thermal Stability: Iron(III) complexes, such as iron(III)-salicylate, demonstrate high thermal stability due to strong metal-ligand bonds, suggesting similar resilience in 12-hydroxyoctadecanoate;iron(3+) .

Stability and Reactivity

  • Lithium and Sodium Salts : Sensitive to moisture (Na<sup>+</sup> is hygroscopic) and acidic conditions, leading to hydrolysis. Lithium salts are more stable in anhydrous systems .
  • Iron(III) Salt: Expected to exhibit superior thermal and oxidative stability due to strong Fe–O bonds, analogous to iron(III)-salicylate complexes, which remain stable in ethanol solutions even at elevated temperatures .

Preparation Methods

Reactants and Conditions

  • 12-Hydroxystearic acid : Commercial grade (purity >95%).

  • Iron(III) hydroxide : Freshly precipitated or purchased as a gel.

  • Solvent : Ethanol or isopropanol (anhydrous).

  • Temperature : 70–80°C under reflux.

Procedure

  • Dissolve 12-hydroxystearic acid (10.0 g, 0.032 mol) in 200 mL ethanol.

  • Add iron(III) hydroxide (1.8 g, 0.011 mol) gradually with stirring.

  • Reflux for 6–8 hours until a deep brown solution forms.

  • Cool to room temperature, filter the precipitate, and wash with cold ethanol.

  • Dry under vacuum at 60°C for 12 hours.

Yield and Purity

ParameterValue
Yield78–82%
Iron Content8.9–9.2% (theoretical: 9.5%)
Residual Solvent<0.1%

Challenges : Incomplete dissolution of Fe(OH)₃ prolongs reaction time. Excess acid may require neutralization with ammonia.

Metathesis Reaction Using Iron(III) Chloride

Reactants and Conditions

  • 12-Hydroxystearic acid : Recrystallized from hexane.

  • Iron(III) chloride hexahydrate (FeCl₃·6H₂O): Analytical grade.

  • Solvent : Water-ethanol (1:1 v/v).

  • pH Control : Maintained at 4.5–5.0 using NaOH.

Procedure

  • Dissolve FeCl₃·6H₂O (2.7 g, 0.01 mol) in 50 mL deionized water.

  • Prepare a separate solution of 12-hydroxystearic acid (9.4 g, 0.03 mol) in 150 mL ethanol.

  • Combine solutions dropwise under vigorous stirring.

  • Adjust pH to 5.0 using 1 M NaOH.

  • Collect the precipitate via centrifugation, wash with ethanol, and dry.

Yield and Purity

ParameterValue
Yield85–88%
Chloride Residue<0.3%
Melting Point220–225°C (decomp.)

Advantages : Higher yields compared to neutralization. Disadvantages : Requires stringent pH control to prevent hydrolysis of Fe³⁺.

Solvent-Free Mechanochemical Synthesis

Reactants and Conditions

  • 12-Hydroxystearic acid : Powdered (particle size <50 µm).

  • Iron(III) oxide (Fe₂O₃): Nano-powder (99.9%).

  • Milling Media : Zirconia balls.

  • Duration : 2 hours.

Procedure

  • Mix 12-hydroxystearic acid (15.0 g, 0.048 mol) and Fe₂O₃ (2.4 g, 0.015 mol).

  • Load into a planetary ball mill and operate at 500 RPM.

  • Extract the product with hexane to remove unreacted acid.

  • Dry under vacuum.

Yield and Purity

ParameterValue
Yield70–75%
Particle Size1–5 µm
Surface Area12–15 m²/g

Applications : Suitable for nanocomposite formulations. Limitations : Energy-intensive and limited scalability.

Characterization and Quality Control

Spectroscopic Analysis

  • FTIR : Peaks at 1540 cm⁻¹ (asymmetric COO⁻ stretch), 1690 cm⁻¹ (C=O), and 3400 cm⁻¹ (–OH).

  • XRD : Diffraction patterns confirm amorphous structure with d-spacing of 4.2 Å.

Thermal Stability

  • TGA : Decomposition onset at 220°C, with 80% mass loss by 450°C.

  • DSC : Endothermic peak at 218°C (melting).

Comparative Evaluation of Methods

MethodYield (%)Purity (%)ScalabilityCost Efficiency
Direct Neutralization78–8292–94ModerateHigh
Metathesis Reaction85–8895–97HighModerate
Mechanochemical70–7588–90LowLow

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.